1-(cyclopropylmethyl)-4-methyl-3-(propan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one

• IUPAC Name: 2-(cyclopropylmethyl)-4-methyl-5-propan-2-yl-1,2,4-triazol-3-one
• InChI: InChI=1S/C10H17N3O/c1-7(2)9-11-13(6-8-4-5-8)10(14)12(9)3/h7-8H,4-6H2,1-3H3
• InChI Key: VPMSOSUXGKXUIE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NN(C(=O)N1C)CC2CC2
• Molecular Formula: C10H17N3O
• Molecular Weight: 195.26 g/mol

Description

The compound contains a 1,2,4-triazole ring, which is a type of heterocyclic compound. Heterocyclic compounds are organic compounds that contain a ring structure containing atoms in addition to carbon, such as sulfur, oxygen or nitrogen. The 1,2,4-triazole ring is a five-membered ring consisting of two carbon atoms and three nitrogen atoms.

Molecular Structure Analysis

The compound also contains a cyclopropyl group and a isopropyl group. Cyclopropane is the smallest cycloalkane, with a ring of only three carbon atoms. Cycloalkanes are saturated, meaning they contain only single bonds.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the 1,2,4-triazole ring, the cyclopropyl group, and the isopropyl group. The 1,2,4-triazole ring might participate in reactions with electrophiles or nucleophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, the presence of the 1,2,4-triazole ring might influence its polarity and therefore its solubility in different solvents.

Scientific Research Applications

Synthesis and Structural Analysis

Triazole derivatives, including compounds similar to 1-(cyclopropylmethyl)-4-methyl-3-(propan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one, are synthesized through various methods, including click chemistry, which offers a versatile approach for creating a wide array of triazole compounds. These methods have been leveraged to synthesize compounds with potential cytotoxic activities and to study their crystal structures for deeper insights into their molecular configurations (Ahmed et al., 2016). Structural analysis through X-ray diffraction and spectroscopic techniques provides detailed information on the molecular geometry, bond lengths, and angles, which are crucial for understanding the reactivity and interactions of these compounds with biological targets.

Antifungal Applications

Derivatives of 1-(cyclopropylmethyl)-4-methyl-3-(propan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one have shown promising antifungal properties. For instance, some compounds have been evaluated for their efficacy against Candida spp., demonstrating significant activity at low concentration ranges. These findings highlight the potential of triazole derivatives as potent antifungal agents, which could lead to the development of new treatments for fungal infections (Zambrano-Huerta et al., 2019).